Cas no 25419-06-1 (N-Methylpentylamine)

• Product name: N-Methylpentylamine
• CAS No: 25419-06-1
• MF: C₆H₁₅N
• MW: 101.190001726151
• MDL: MFCD00041354
• CID: 52725
• PubChem ID: 24872691

N-Methylpentylamine Chemical and Physical Properties

Names and Identifiers

• N-Methylpentan-1-amine
• N-Methylpentylamine
• N-Amylmethylamine
• AMYLMETHYLAMINE
• 1-Pentanamine,N-methyl
• methyl-n-pentylamine
• methylpentylamine
• N-methyl-N-pentan-1-amine
• N-methyl-N-pentylamine
• N-n-pentyl-N-methylamine
• N-Pentylmethylamine
• Pentylamine,N-methyl
• methyl(pentyl)amine
• N-Methylamylamine
• 1-Pentanamine, N-methyl-
• Pentylamine, N-methyl-
• Methyl-pentyl-amine
• UOIWOHLIGKIYFE-UHFFFAOYSA-N
• Methylamylamine
• N-Methylpentanamine
• N-Methyl-n-amylamine
• N-Amyl-N-methylamine
• KSC497E3T
• Jsp00504
• n-methyl-pentylamine
• MFCD00041354
• 25419-06-1
• W-107238
• SCHEMBL231680
• EN300-40350
• A5128
• M2231
• NS00027890
• DTXSID90180082
• BS-16259
• D91584
• Q6036780
• N-Methyl-1-pentanamine
• N-Methylpentylamine, 98%
• TTM7ZU82DV
• CHEMBL298481
• AKOS000162079
• EINECS 246-966-9
• FT-0638523
• CS-W016645
• DTXCID00102573
• DB-000336
• ALBB-022351

• MDL： MFCD00041354
• Inchi： 1S/C6H15N/c1-3-4-5-6-7-2/h7H,3-6H2,1-2H3
• InChI Key： UOIWOHLIGKIYFE-UHFFFAOYSA-N
• SMILES： N([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1731333

Computed Properties

• Exact Mass: 101.120449g/mol
• Surface Charge: 0
• XLogP3: 1.6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 101.120449g/mol
• Monoisotopic Mass: 101.120449g/mol
• Topological Polar Surface Area: 12Ų
• Heavy Atom Count: 7
• Complexity: 27.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.738 g/mL at 25 °C(lit.)
• Melting Point: -87.87°C (estimate)
• Boiling Point: 118°C(lit.)
• Flash Point: Fahrenheit: 53.6 ° f
  Celsius: 12 ° c
  
• Refractive Index: n20/D 1.41(lit.)
• PSA: 12.03000
• LogP: 1.78690
• Solubility: Not determined
• Sensitiveness: Sensitive to air and humidity

N-Methylpentylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H301,H314
• Warning Statement： P210,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-22-34
• Safety Instruction： S26-S36/37/39-S45-S33-S29-S16-S9
• Hazardous Material Identification：
• HazardClass：3
• Hazard Level：3
• PackingGroup：II
• Risk Phrases：R11; R34
• Safety Term：3
• Packing Group：III
• Packing Group：III

N-Methylpentylamine Customs Data

• HS CODE：2921199090
• Customs Data：

  China Customs Code:

  2921199090

  Overview:

  2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N-Methylpentylamine

N-Methylpentylamine: A Comprehensive Overview of CAS No. 25419-06-1

N-Methylpentylamine (CAS No. 25419-06-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique chemical structure and properties, has found applications in various scientific and industrial domains. This article aims to provide a detailed and comprehensive overview of N-Methylpentylamine, including its chemical properties, synthesis methods, biological activities, and potential applications in drug development and other areas.

N-Methylpentylamine is an amine derivative with the molecular formula C₆H₁₅N. It consists of a pentyl chain with a methyl group attached to the nitrogen atom. The compound's molecular weight is approximately 101.2 g/mol. The physical properties of N-Methylpentylamine include a boiling point of around 135°C and a melting point of -37°C. It is a colorless liquid with a characteristic amine odor and is soluble in water and most organic solvents.

The synthesis of N-Methylpentylamine can be achieved through various methods, including the reaction of pentylamine with methyl iodide or the reductive amination of pentanenitrile with methylamine. These methods have been extensively studied and optimized to ensure high yields and purity. Recent advancements in catalytic processes have further improved the efficiency and sustainability of these synthetic routes, making N-Methylpentylamine more accessible for large-scale production.

In terms of biological activities, N-Methylpentylamine has shown potential in several areas. One notable application is in the field of neuropharmacology, where it has been investigated for its effects on neurotransmitter systems. Studies have demonstrated that N-Methylpentylamine can modulate the release and reuptake of neurotransmitters such as dopamine and serotonin, suggesting its potential as a therapeutic agent for neurological disorders.

Recent research has also explored the use of N-Methylpentylamine in drug delivery systems. Its amphiphilic nature makes it an attractive candidate for the development of nanocarriers and liposomes, which can enhance the bioavailability and targeting efficiency of drugs. For instance, a study published in the Journal of Controlled Release reported that N-Methylpentylamine-based liposomes significantly improved the delivery of anticancer drugs to tumor cells, demonstrating enhanced therapeutic efficacy and reduced side effects.

Beyond its applications in medicine, N-Methylpentylamine has found use in industrial processes as well. Its excellent solubility properties make it suitable as a solvent or co-solvent in various chemical reactions and formulations. Additionally, it has been utilized as an intermediate in the synthesis of other organic compounds, contributing to the production of polymers, dyes, and other materials.

The environmental impact of N-Methylpentylamine is another important consideration. While it is generally considered safe for use in controlled environments, proper handling and disposal practices are essential to minimize any potential risks to human health and the environment. Research into eco-friendly synthesis methods and biodegradable formulations continues to advance, ensuring that the use of N-Methylpentylamine remains sustainable.

In conclusion, N-Methylpentylamine (CAS No. 25419-06-1) is a multifaceted compound with a wide range of applications across chemistry, biology, and pharmaceuticals. Its unique chemical properties, combined with recent advancements in synthesis methods and biological studies, position it as a valuable component in various scientific and industrial processes. As research continues to uncover new possibilities for its use, the importance of N-Methylpentylamine strong> is likely to grow further.